1-Methoxy-4-(4-hydroxybutyl)cyclohexa-1,4-diene

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 4-(4-methoxycyclohexa-1,4-dien-1-yl)butan-1-ol
• InChI: InChI=1S/C11H18O2/c1-13-11-7-5-10(6-8-11)4-2-3-9-12/h5,8,12H,2-4,6-7,9H2,1H3
• InChI Key: ABTCFGSVOPYVDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CCC(=CC1)CCCCO

Description

1-Methoxy-4-(4-hydroxybutyl)cyclohexa-1,4-diene is a useful research compound. Its molecular formula is C11H18O2 and its molecular weight is 182.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ammonia (75 ml) is liquified in a flask at -40° and a solution of 5 g (28 mmol) of p-(4-hydroxybutyl)-anisole in 25 ml ethanol is added 2.76 g (0.12 mmol) of sodium is added in small pieces over 1 h. The blue solution is then stirred at -40° for 10 min during which time the solution decolorizes with the formation of a white precipitate. The reaction is quenched using 5.88 g solid ammonium chloride followed by 25 ml water. The solvent is evaporated under a stream of nitrogen and then poured into brine and extracted with ether (4×100 ml). The organic extracts are combined, dried, filtered and subjected to evaporation to give 1-methoxy-4-(4-hydroxybutyl)-cyclohexa-1,4-diene as an oil.